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Compound of Interest

1-(Bromomethyl)-2-fluoro-4-
Compound Name:
methoxybenzene

cat. No.: B1313619

Essential Safety and Handling Guide for 1-
(Bromomethyl)-2-fluoro-4-methoxybenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 1-
(Bromomethyl)-2-fluoro-4-methoxybenzene (CAS Number: 91319-42-5). Given its
classification as a lachrymator and irritant, adherence to stringent safety protocols is paramount
to ensure the well-being of laboratory personnel and the integrity of research. The following
procedures are based on established best practices for handling hazardous halogenated
organic compounds and information from safety data sheets of structurally similar chemicals.

Immediate Safety and Hazard Information

1-(Bromomethyl)-2-fluoro-4-methoxybenzene is a potent lachrymator, meaning it can cause
immediate tearing and irritation upon exposure to its vapors. It is also classified as a skin and
eye irritant and is harmful if swallowed or inhaled.[1][2][3] Exposure can lead to burning
sensations, coughing, and shortness of breath.[4] Therefore, all handling of this compound
must be conducted within a certified chemical fume hood to minimize inhalation exposure.[1]

Key Hazard Summary:
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Hazard Statement

Classification

Primary Routes of
Exposure

Causes severe skin burns and

eye damage.[3]

Skin and Eye Irritant

Dermal, Ocular

Harmful if swallowed.[1]

Acute Oral Toxicity

Ingestion

May cause respiratory
irritation.

Respiratory Irritant

Inhalation

Lachrymator

Eye Irritant

Ocular, Inhalation

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment (PPE) strategy is mandatory when working

with 1-(Bromomethyl)-2-fluoro-4-methoxybenzene. The following table outlines the required

PPE for various laboratory activities involving this compound.

Body Part Required PPE Standard
Chemical safety goggles and a )
Eyes/Face ) ANSI Z87.1 or equivalent.[3]
face shield.
Chemical-resistant gloves
Hands (Nitrile or Neoprene EN 374 or equivalent.
recommended).
Body Flame-resistant lab coat.

Respiratory

Use only in a chemical fume
hood. For emergencies or if a
fume hood is not available, a
NIOSH-approved respirator
with an organic vapor cartridge

is required.

Feet

Closed-toe shoes.

PPE Workflow Diagram:
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Caption: A logical workflow for donning and doffing Personal Protective Equipment (PPE) when
handling hazardous chemicals.

Operational Plan: Handling and Storage

Handling:

Always handle 1-(Bromomethyl)-2-fluoro-4-methoxybenzene in a well-ventilated area,
preferably inside a certified chemical fume hood.[1]

Avoid direct contact with skin, eyes, and clothing.[5]

Do not breathe vapors or dust.

Use non-sparking tools to prevent ignition sources.[6]

Ensure that an eyewash station and safety shower are readily accessible.[2]
Storage:

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents, bases, alcohols, and amines.[2][5]

o Keep the container tightly closed and protected from moisture.

» Store in a locked cabinet or a designated area for hazardous chemicals.[3]

Disposal Plan

The disposal of 1-(Bromomethyl)-2-fluoro-4-methoxybenzene and its contaminated waste
must be handled as hazardous waste.

Waste Segregation and Collection:

» Solid Waste: Contaminated consumables (e.qg., gloves, paper towels, weighing paper) should
be placed in a designated, labeled, and sealed hazardous waste container.
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e Liquid Waste: Unused or waste solutions of the chemical should be collected in a clearly
labeled, sealed, and appropriate hazardous waste container. Do not mix with other waste
streams unless compatibility has been confirmed.

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent (e.qg.,
acetone or ethanol). The rinsate must be collected as hazardous waste. Puncture the
container to prevent reuse.

Disposal Procedure: All waste containing 1-(Bromomethyl)-2-fluoro-4-methoxybenzene must
be disposed of through a licensed hazardous waste disposal company. The recommended
method of disposal is incineration in a permitted facility equipped with an afterburner and
scrubber to neutralize harmful combustion byproducts like hydrogen bromide and hydrogen
fluoride.[7] Always follow local, state, and federal regulations for hazardous waste disposal.

Disposal Workflow Diagram:
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Waste Generation

Segregate Solid and Liquid Waste

!

Label Waste Containers Clearly

!

Store in Designated Hazardous Waste Area

!

Arrange for Pickup by Licensed Disposal Company

Incineration at a Permitted Facility

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe disposal of hazardous chemical waste.

Experimental Protocol: General Procedure for
Williamson Ether Synthesis

1-(Bromomethyl)-2-fluoro-4-methoxybenzene is a useful reagent in organic synthesis, often
employed as an alkylating agent. A common application is in the Williamson ether synthesis to
introduce the 2-fluoro-4-methoxybenzyl group. The following is a general, illustrative protocol.

Materials:

e Alcohol (substrate)
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1-(Bromomethyl)-2-fluoro-4-methoxybenzene

A suitable base (e.g., sodium hydride, potassium carbonate)

Anhydrous polar aprotic solvent (e.g., N,N-Dimethylformamide (DMF), Acetonitrile)

Reaction flask, magnetic stirrer, and inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

Setup: Assemble a dry reaction flask equipped with a magnetic stir bar under an inert
atmosphere.

Deprotonation: Dissolve the alcohol substrate in the anhydrous solvent. Add the base
portion-wise at 0 °C and stir the mixture for 30-60 minutes to allow for the formation of the
alkoxide.

Alkylation: Slowly add a solution of 1-(Bromomethyl)-2-fluoro-4-methoxybenzene in the
anhydrous solvent to the reaction mixture.

Reaction: Allow the reaction to warm to room temperature and stir until the reaction is
complete (monitor by Thin Layer Chromatography). Gentle heating may be required for less
reactive substrates.

Workup: Quench the reaction by the slow addition of water. Extract the product with a
suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over
anhydrous sodium sulfate, and concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel.

Note: This is a general procedure and may require optimization for specific substrates. Always

perform a thorough literature search for specific reaction conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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